3,6-dichloro-N-[4-(dimethylamino)-2-(trifluoromethyl)phenyl]pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-[4-(dimethylamino)-2-(trifluoromethyl)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C15H12Cl2F3N3O/c1-23(2)8-3-5-11(9(7-8)15(18,19)20)21-14(24)13-10(16)4-6-12(17)22-13/h3-7H,1-2H3,(H,21,24)
• InChI Key: HETRTMYQHGRKJH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)NC(=O)C2=C(C=CC(=N2)Cl)Cl)C(F)(F)F
• Molecular Formula: C15H12Cl2F3N3O
• Molecular Weight: 378.2 g/mol

Description

Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. TFMP contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Synthesis Analysis

The demand for TFMP derivatives has been increasing steadily. The synthesis of TFMP groups within other molecules is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

2,3-dichloro-5-(trifluoromethyl) pyridine (2,3,5-DCTF), a derivative of TFMP, is used in the production of several crop-protection products. It can be obtained by direct chlorination and fluorination of 3-picoline and followed by aromatic nuclear chlorination of the pyridine ring.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine in TFMP are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. The major use of TFMP derivatives is in the protection of crops from pests.